Cas no 2228890-01-3 (4-(azetidin-3-yl)-N,N-dimethylbenzamide)

• Product Name: 4-(azetidin-3-yl)-N,N-dimethylbenzamide
• CAS No: 2228890-01-3
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• CID: 6029931
• PubChem ID: 165764483
• Update Time: 2025-10-22

4-(azetidin-3-yl)-N,N-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-(azetidin-3-yl)-N,N-dimethylbenzamide
• 2228890-01-3
• EN300-2000266

• Inchi： 1S/C12H16N2O/c1-14(2)12(15)10-5-3-9(4-6-10)11-7-13-8-11/h3-6,11,13H,7-8H2,1-2H3
• InChI Key： FIBMWURKWAKTGG-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)C1CNC1)N(C)C

Computed Properties

• Exact Mass: 204.126263138g/mol
• Monoisotopic Mass: 204.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 32.3Ų

Additional information on 4-(azetidin-3-yl)-N,N-dimethylbenzamide

Introduction to 4-(azetidin-3-yl)-N,N-dimethylbenzamide (CAS No: 2228890-01-3)

4-(azetidin-3-yl)-N,N-dimethylbenzamide is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural framework and potential biological activities. This molecule, identified by the CAS number 2228890-01-3, has garnered attention due to its role as a key intermediate in the synthesis of various pharmacologically active agents. The presence of both azetidine and benzamide moieties in its structure imparts distinct chemical and biological properties, making it a subject of extensive research in medicinal chemistry.

The chemical structure of 4-(azetidin-3-yl)-N,N-dimethylbenzamide consists of a benzamide group attached to an azetidine ring. The benzamide moiety is well-known for its role in drug design, often serving as a pharmacophore in numerous therapeutic agents. Its ability to interact with biological targets through hydrogen bonding and other non-covalent interactions makes it a valuable component in the development of small-molecule drugs. The azetidine ring, on the other hand, introduces a cyclic amine functionality that can participate in various chemical reactions, including nucleophilic substitutions and Michael additions, thereby enhancing the synthetic versatility of the compound.

In recent years, there has been a growing interest in exploring the pharmacological potential of 4-(azetidin-3-yl)-N,N-dimethylbenzamide and its derivatives. Research studies have highlighted its potential role in modulating various biological pathways, particularly those involving inflammation and pain signaling. The benzamide group is known to exhibit anti-inflammatory properties by inhibiting the activity of key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, the azetidine ring has been shown to interact with specific receptors and enzymes, leading to potential therapeutic effects.

One of the most compelling aspects of 4-(azetidin-3-yl)-N,N-dimethylbenzamide is its versatility in drug design. The compound can be easily modified at various positions to create novel derivatives with enhanced pharmacological properties. For instance, substituents can be introduced at the nitrogen atoms of the azetidine ring or at the aromatic ring of the benzamide moiety to alter its solubility, bioavailability, and target specificity. Such modifications have led to the development of several lead compounds that are currently undergoing preclinical evaluations for their efficacy and safety.

The synthesis of 4-(azetidin-3-yl)-N,N-dimethylbenzamide involves a multi-step process that requires careful optimization to ensure high yield and purity. Common synthetic routes include the condensation of N,N-dimethylbenzamide with azetidinone derivatives under acidic conditions. Advanced techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have also been employed to improve reaction efficiency and selectivity. The use of green chemistry principles has further enhanced the sustainability of these synthetic processes, minimizing waste generation and reducing environmental impact.

Recent advancements in computational chemistry have facilitated the rapid design and optimization of 4-(azetidin-3-yl)-N,N-dimethylbenzamide derivatives. Molecular modeling studies have been instrumental in predicting binding affinities and identifying potential drug candidates with improved pharmacokinetic profiles. These computational approaches complement traditional experimental methods, allowing researchers to accelerate the drug discovery process significantly. By integrating experimental data with computational predictions, scientists can make more informed decisions regarding lead optimization and candidate selection.

The biological evaluation of 4-(azetidin-3-yl)-N,N-dimethylbenzamide has revealed several promising activities relevant to human health. In vitro studies have demonstrated its ability to inhibit inflammatory cytokine production, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary in vivo studies have shown that this compound exhibits analgesic effects comparable to those of existing non-opioid pain relievers. These findings have prompted further investigation into its mechanism of action and potential therapeutic applications.

The development of novel pharmaceutical agents often requires a thorough understanding of their metabolic fate within living systems. Metabolomic studies on 4-(azetidin-3-yl)-N,N-dimethylbenzamide have provided valuable insights into its biotransformation pathways. These studies have identified key metabolites formed through oxidation, hydrolysis, and conjugation reactions. Understanding these metabolic processes is crucial for predicting drug efficacy, toxicity, and interactions with other therapeutic agents.

The future prospects for 4-(azetidin-3-yl)-N,N-dimethylbenzamide are promising, with ongoing research aimed at expanding its therapeutic applications. Investigating its potential as an antiviral agent or an anticancer drug is among the current focuses of many research groups. By leveraging cutting-edge technologies such as CRISPR gene editing and high-throughput screening platforms, scientists are exploring new ways to harness the full pharmacological potential of this compound.

In conclusion,4-(azetidin-3-yl)-N,N-dimethylbenzamide (CAS No: 2228890-01-3) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and diverse biological activities. Its role as a key intermediate in drug synthesis underscores its importance in modern medicinal chemistry research. As scientific understanding continues to evolve,4-(azetidin-3-yl)-N,N-dimethylbenzamide is poised to play a crucial role in the development of next-generation therapeutics that address unmet medical needs.